BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isopropyl 2-
methoxyacetate (CAS: 17640-21-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl 2-methoxyacetate, with the CAS number 17640-21-0, is an organic ester with the
molecular formula CsH1203.[1] It is also known by several synonyms, including isopropy!
methoxyacetate, 1-methylethyl 2-methoxyacetate, and methoxyacetic acid isopropyl ester.[2]
This document provides a comprehensive technical overview of its chemical and physical
properties, synthesis, applications, and safety information, tailored for professionals in research
and development.

Physicochemical Properties

Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid.[2] A summary of its key
physical and chemical properties is presented in the table below for easy reference and
comparison.
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Property Value Reference(s)
Molecular Formula CeH1203 [11[3]
Molecular Weight 132.16 g/mol [1][3]
Boiling Point 160 °C at 760 mmHg

Density 0.959 g/cm?

Refractive Index 1.398

Flash Point 49.9 °C

Vapor Pressure 2.44 mmHg at 25°C

LogP 0.5844 [1]
Topological Polar Surface Area

(TPSA) 35.53 A2 [1]
Hydrogen Bond Acceptors 3 [1]
Rotatable Bonds 3 [1]

B Soluble in organic solvents,
Solubility o [2]
low solubility in water.[2]

Appearance Colorless to pale yellow liquid [2][4]

Synthesis

While various laboratory-scale synthesis methods can be envisaged, a detailed industrial-scale
synthesis is documented in the literature. This process provides a clear workflow for the
production of Isopropyl 2-methoxyacetate.

Industrial Synthesis Protocol

This synthesis is a two-step process starting from methyl chloroacetate.[5]
Step 1: Synthesis of Methyl Methoxyacetate

e Reactants:
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o Methyl chloroacetate (434.1 g, 4.0 mol)[5]

o 30% Sodium methoxide solution (756.3 g, 4.2 mol)[5]

e Procedure:
o Methyl chloroacetate is charged into a reactor and stirred at 25 °C.[5]

o The sodium methoxide solution is added dropwise over 2.5 hours, ensuring the reaction

temperature does not exceed 65 °C.[5]
o After the addition is complete, the mixture is stirred at reflux for an additional 3 hours.[5]
Step 2: Transesterification to Isopropyl 2-methoxyacetate
e Reactants:
o Crude methyl methoxyacetate from Step 1
o Isopropanol (480.8 g, 8.0 mol)[5]
» Procedure:

Methanol (436.0 g) is distilled off from the reaction mixture of Step 1.[5]

[e]

o Isopropanol is added to the residue, and the mixture is heated to reflux.[5]

o Methanol is continuously removed via a distillation column.[5]

o After 6.5 hours, the conversion to isopropyl methoxyacetate is greater than 98%.[5]
o The reaction mixture is cooled and concentrated on a rotary evaporator.[5]

o The resulting distillate is purified by fractional distillation to yield Isopropyl 2-
methoxyacetate with a purity of >99%. The overall yield is approximately 74%.[5]
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Industrial Synthesis of Isopropyl 2-methoxyacetate

Step 1: Synthesis of Methyl Methoxyacetate

Methyl Chloroacetate Sodium Methoxide Solution

!

Reaction at <= 65°C, then reflux

l Step 2: Transesterification

Crude Methyl Methoxyacetate Isopropanol

:

Reflux with Methanol Removal

:

Crude Isopropyl 2-methoxyacetate

Purification

Fractional Distillation

:

Pure Isopropyl 2-methoxyacetate (>99%)
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Prodrug Strategy Involving Ester Linkage

Prodrug

(e.g., Methoxyacetate Ester)

Oral Administration &
Gl Tract Absorption

:

In vivo Enzymatic Cleavage
(Esterases)

Active Drug Inactive Moiety

(Released) (e.g., Methoxyacetic acid + Isopropanol)

Therapeutic Effect Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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